(2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

• CAS: 1344331-84-5

Core Science & Biosynthesis

Thermodynamic stability of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

An In-depth Technical Guide to the Thermodynamic Stability of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

Executive Summary

In the landscape of modern drug discovery, the journey from a promising chemical entity to a viable therapeutic agent is contingent on a thorough understanding of its fundamental physicochemical properties. Among these, thermodynamic stability is a cornerstone, dictating a molecule's shelf-life, formulation viability, and ultimately, its safety and efficacy.[1] This guide provides a comprehensive framework for evaluating the thermodynamic stability of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, a substituted pyrimidine derivative of interest to drug development professionals. We will move beyond rote procedural descriptions to explore the causal relationships behind experimental design, ensuring a robust and self-validating approach to stability assessment. This document is structured to empower researchers and scientists with the requisite knowledge to not only execute stability studies but also to interpret the resulting data in a meaningful, development-oriented context.

Introduction to (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol and the Imperative of Stability

(2-(2-Methoxyethyl)pyrimidin-4-yl)methanol (CAS No. 1344331-84-5) is a heterocyclic compound featuring a pyrimidine core, a structure prevalent in numerous pharmacologically active molecules.[2] The substituents—a methoxyethyl group at the 2-position and a methanol group at the 4-position—introduce functionalities that can significantly influence its solid-state properties, solubility, and degradation pathways.

Thermodynamic stability refers to the state of lowest free energy for a system under a given set of conditions. For an active pharmaceutical ingredient (API), this translates to the most stable crystalline form (polymorph) that the molecule can adopt.[3][4] An unstable form may convert to a more stable, and often less soluble, form over time, impacting the drug's bioavailability and performance. Therefore, a comprehensive evaluation of thermodynamic stability is not merely a regulatory checkbox but a critical step in de-risking a development candidate and building a foundation for a successful drug product.[5]

Physicochemical Properties

A foundational understanding begins with the molecule's known properties, which are summarized below. The absence of extensive public data underscores the necessity for the empirical studies detailed in this guide.

Property	Value	Source
CAS Number	1344331-84-5	[2]
Molecular Formula	C8H12N2O2	[2]
Molecular Weight	168.19 g/mol	[2]
Physical Form	Solid (Assumed, based on related structures and supplier information)	[6]
Boiling Point	No data available	[2]
Melting Point	No data available
Solubility	No public data available

Core Methodologies for Thermodynamic Stability Assessment

A multi-faceted approach is essential for a complete stability profile. We will integrate thermal analysis, solubility measurements, and forced degradation studies to create a holistic picture of the molecule's behavior. The relationship and workflow of these core techniques are illustrated below.

Caption: Workflow for Thermodynamic Stability Profiling.

Thermal Analysis: DSC and TGA

Thermal analysis techniques are indispensable for probing the solid-state properties of a pharmaceutical material.[1][7] Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are complementary methods that provide a wealth of information from minimal sample quantities.[7][8]

2.1.1. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[9] It is the gold standard for identifying melting points, glass transitions, and, crucially, polymorphic transitions, which are direct indicators of thermodynamic stability.[10][11][12]

Protocol: DSC Analysis of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard. This ensures the accuracy and trustworthiness of the data.

• Sample Preparation: Accurately weigh 2-5 mg of the compound into a non-hermetic aluminum pan. Crimp the pan with a lid. The use of a non-hermetic pan is a deliberate choice to allow any potential volatiles (e.g., residual solvent) to escape, preventing a pressure buildup that could artificially alter thermal events.

• Experimental Conditions:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Equilibrate the system at a starting temperature, e.g., 25°C.

  • Heat the sample at a constant rate, typically 10°C/min, under a nitrogen purge (50 mL/min). The inert atmosphere prevents oxidative degradation during the analysis.

  • Continue heating to a temperature well above the anticipated melting point, e.g., 250°C.

• Data Analysis: Analyze the resulting thermogram for thermal events:

  • Endotherms (Heat Absorption): Sharp peaks typically indicate melting. The onset temperature is taken as the melting point. Broader endotherms may suggest desolvation.

  • Exotherms (Heat Release): These can indicate crystallization of an amorphous phase or decomposition.

  • Baseline Shifts (Steps): Indicate a glass transition (Tg), characteristic of an amorphous solid.

2.1.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[13][14] Its primary role in this context is to differentiate between melting and decomposition and to quantify the presence of volatiles like water or residual solvents.[8]

Protocol: TGA of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

• Instrument Calibration: Calibrate the TGA balance using standard weights and verify the temperature accuracy with certified magnetic standards (e.g., Curie point standards).

• Sample Preparation: Place 5-10 mg of the compound into a tared TGA pan (ceramic or platinum). A slightly larger sample size than DSC is used to improve the accuracy of mass change detection.

• Experimental Conditions:

  • Place the sample pan in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • Continue heating to a high temperature, e.g., 400°C, to ensure complete decomposition is observed.

• Data Analysis: Examine the TGA curve (mass vs. temperature):

  • Mass Loss Steps: A step-wise reduction in mass indicates the loss of a component. A mass loss occurring at temperatures below 120°C often corresponds to water or volatile solvents.[8] Mass loss at higher temperatures indicates thermal decomposition.

  • Integration with DSC: If the DSC shows an endotherm at the same temperature as a TGA mass loss, the event is likely desolvation or boiling, not melting. A melting endotherm in DSC should show no corresponding mass loss in TGA.[1]

Thermodynamic Solubility Studies

The equilibrium solubility of a compound is a definitive measure of its thermodynamic stability in a given medium; the most stable polymorph will always have the lowest solubility.[3][4] The shake-flask method is a classic and reliable technique for determining thermodynamic solubility.[15][16]

Protocol: Shake-Flask Method for Thermodynamic Solubility

• System Preparation: Prepare saturated solutions by adding an excess of the solid compound to a series of vials containing relevant aqueous buffers (e.g., pH 1.2, 4.5, 6.8 to simulate the gastrointestinal tract) and biorelevant media (e.g., FaSSIF, FeSSIF). The excess solid is critical to ensure equilibrium is reached.[4]

• Equilibration: Agitate the vials in a temperature-controlled shaker (e.g., 25°C or 37°C) for an extended period (typically 24-72 hours). The long equilibration time is necessary to allow for any potential solution-mediated phase transformations to the most stable polymorphic form.[3]

• Sample Analysis:

  • After equilibration, allow the suspensions to settle.

  • Withdraw a sample from the supernatant using a syringe fitted with a filter (e.g., 0.22 µm PVDF) to remove undissolved solids.

  • Quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Solid Phase Analysis (Self-Validation): This is the most critical step for ensuring the trustworthiness of the data. Recover the remaining solid from the vials, dry it, and analyze it using a technique like X-ray Powder Diffraction (XRPD). Compare the diffraction pattern of the recovered solid to that of the starting material. If the pattern has changed, it indicates a transformation to a different, more stable polymorph has occurred during the experiment. The measured solubility then corresponds to this new, thermodynamically stable form.[3]

Forced Degradation Studies

Forced degradation, or stress testing, is designed to intentionally degrade the API to identify potential degradation products and pathways.[17][18][19] This provides insight into the intrinsic chemical stability of the molecule, which is a key component of its overall thermodynamic profile.[20]

Protocol: Forced Degradation of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

• Objective: The goal is to achieve 5-20% degradation of the API. Degradation beyond 20% can lead to secondary degradation products that complicate pathway analysis.[17][18]

• Stress Conditions: Expose solutions of the compound (e.g., in methanol/water) to the following conditions in separate experiments:[17]

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H2O2 at room temperature for 24 hours.

  • Thermal Stress (Solution): 60°C in neutral solution for 48 hours.

  • Thermal Stress (Solid): Store solid API at 80°C for 1 week.

  • Photostability: Expose the solid and solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).[17]

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method (e.g., with a photodiode array detector). This method must be able to resolve the parent peak from all degradation product peaks.

• Data Interpretation:

  • Identify the conditions under which the molecule is labile.

  • Quantify the major degradants.

  • Use techniques like LC-MS to propose structures for the degradation products, thereby elucidating the degradation pathways. This information is critical for formulation design (e.g., avoiding incompatible excipients) and packaging selection (e.g., requiring protection from light or moisture).[18]

Sources

• 1. Thermal Analysis in Pharmaceutical Research, Development, and Quality Control - TA Instruments [tainstruments.com]
• 2. 1344331-84-5|(2-(2-Methoxyethyl)pyrimidin-4-yl)methanol|BLD Pharm [bldpharm.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. researchgate.net [researchgate.net]
• 5. Thermodynamic Studies for Drug Design and Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (2-Methoxypyrimidin-4-yl)methanol | 38696-25-2 [sigmaaldrich.com]
• 7. azom.com [azom.com]
• 8. improvedpharma.com [improvedpharma.com]
• 9. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 10. atascientific.com.au [atascientific.com.au]
• 11. resolvemass.ca [resolvemass.ca]
• 12. benthamdirect.com [benthamdirect.com]
• 13. veeprho.com [veeprho.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. biointerfaceresearch.com [biointerfaceresearch.com]
• 16. Thermodynamic solubility | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 17. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 18. acdlabs.com [acdlabs.com]
• 19. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. biopharminternational.com [biopharminternational.com]

An In-Depth Technical Guide to the pKa and Ionization Properties of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The ionization constant (pKa) is a fundamental physicochemical parameter that dictates the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate. For heterocyclic compounds like (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, a scaffold of interest in medicinal chemistry, understanding its ionization behavior is critical for rational drug design and development. This guide provides a comprehensive overview of the theoretical principles, predictive methodologies, and experimental protocols for determining the pKa of this molecule. It delves into the structural factors influencing its basicity and offers detailed, field-proven workflows for both computational prediction and laboratory measurement, empowering researchers to accurately characterize this and similar compounds.

Introduction: The Critical Role of pKa in Drug Discovery

The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the structural basis for numerous therapeutic agents. Its ability to engage in various biological interactions makes it a frequent starting point for drug discovery campaigns. The compound (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol incorporates this key heterocycle, functionalized with substituents that can modulate its physicochemical and pharmacological properties.

Of these properties, the acid dissociation constant, or pKa, is arguably one of the most influential. It quantitatively describes the tendency of a molecule to donate or accept a proton at a given pH. This, in turn, determines the compound's charge state in different physiological environments, profoundly impacting:

• Aqueous Solubility: The ionized form of a molecule is generally more water-soluble than the neutral form.

• Membrane Permeability: Neutral, more lipophilic species typically cross biological membranes more readily than charged species.

• Target Binding: The charge state can be crucial for electrostatic interactions with the biological target.

• Pharmaceutical Formulation: pKa dictates the choice of salt forms and formulation strategies.

Therefore, an accurate understanding and determination of the pKa of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol is not merely an academic exercise but a prerequisite for its successful development as a potential therapeutic agent.

Structural Analysis and Predicted Ionization Behavior

The structure of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol presents several potential sites for protonation and deprotonation. The primary ionization events of interest for drug-like molecules occur within the physiological pH range (approx. 1-8).

• Basic Centers (Protonation): The two nitrogen atoms in the pyrimidine ring are the most basic centers. In an acidic environment, one of these nitrogens will accept a proton to form a conjugate acid. The pKa of unsubstituted pyrimidine is approximately 1.23, indicating it is a weak base.[1] The substituents on the ring will modulate this intrinsic basicity:

  • The 2-(2-Methoxyethyl) group is generally considered electron-donating through induction, which increases the electron density on the pyrimidine ring. This effect is expected to make the ring nitrogens more basic, thereby increasing the pKa relative to the parent pyrimidine.

  • The 4-(methanol) group is weakly electron-withdrawing, which would slightly decrease the basicity of the ring nitrogens.

• Acidic Centers (Deprotonation): The hydroxyl group of the methanol substituent is a potential acidic site. However, the pKa of simple alcohols is typically very high (>15), meaning this group will remain in its neutral, protonated form at all relevant physiological pH values.

Computational Prediction of pKa

Before undertaking laboratory experiments, in silico prediction provides a rapid and cost-effective estimation of a molecule's pKa. Various commercial software packages and computational methods are available for this purpose.[2][3]

Rationale for Computational Approaches

Quantum mechanical (QM) and quantitative structure-property relationship (QSPR) models are two primary computational strategies. QM methods, like Density Functional Theory (DFT), calculate the energies of the protonated and neutral species to determine the free energy of the ionization reaction. QSPR models rely on databases of known pKa values and use machine learning algorithms to predict the pKa of a new molecule based on its structural features.[4][5]

Workflow for in Silico pKa Prediction

The following diagram outlines a typical workflow for predicting pKa using computational tools.

Caption: Workflow for computational pKa prediction.

Experimental Determination of pKa

While computational methods are valuable for initial screening, experimental determination remains the gold standard for obtaining an accurate pKa value. Potentiometric and spectrophotometric (UV-metric) titrations are the most common and reliable methods.[6][7]

Gold Standard: Potentiometric Titration

Causality and Trustworthiness: This method directly measures the change in pH of a solution as a titrant (a strong acid or base) is added. The pKa is the pH at which the molecule is 50% ionized, corresponding to the midpoint of the buffer region in the titration curve. Its directness and reliance on fundamental electrochemical principles make it a highly trustworthy and self-validating system, provided the pH meter is properly calibrated.[8][9]

• Instrument Calibration: Calibrate the pH meter using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, and 10.01). Ensure the electrode is clean and properly maintained.

• Sample Preparation:

  • Accurately weigh and dissolve the test compound in high-purity water to a final concentration of approximately 1-5 mM.

  • Insight: If solubility is limited, a co-solvent like methanol or DMSO can be used. However, the apparent pKa (pKa') will be measured, and extrapolation to 0% co-solvent is necessary to determine the aqueous pKa.

  • Add a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength throughout the titration.[8]

• Titration Setup:

  • Place a known volume (e.g., 20 mL) of the sample solution in a jacketed beaker to maintain a constant temperature (e.g., 25 °C).

  • Immerse the calibrated pH electrode and a micro-stir bar into the solution.

  • Purge the solution with nitrogen gas to remove dissolved CO₂, which can interfere with the titration of bases.[8]

• Titration Procedure (for a base):

  • Acidify the solution to ~pH 2 with a standardized strong acid (e.g., 0.1 M HCl) to ensure the compound is fully protonated.

  • Begin the titration by adding small, precise increments of a standardized strong base (e.g., 0.1 M NaOH) using an automated burette.

  • Record the pH reading after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the measured pH (y-axis) versus the volume of titrant added (x-axis).

  • The pKa is the pH value at the half-equivalence point (the point where half of the volume of titrant required to reach the inflection point has been added).[10]

  • Alternatively, calculate the first derivative of the curve (ΔpH/ΔV); the peak of this curve corresponds to the equivalence point.

Alternative Method: UV-Metric Titration

Causality and Trustworthiness: This method is suitable for compounds containing a chromophore near the ionization site, which is the case for the pyrimidine ring. The UV-visible absorbance spectrum of the molecule changes as it ionizes. By measuring the absorbance at a specific wavelength across a range of pH values, a sigmoidal curve is generated from which the pKa can be determined.[11][12] This method is highly sensitive, requiring less material than potentiometry.[9]

• Wavelength Selection:

  • Record the UV-Vis spectrum of the compound in a highly acidic solution (e.g., pH 1) and a highly basic solution (e.g., pH 10) to find the wavelength (λ) with the largest difference in absorbance between the ionized and neutral forms.

• Sample Preparation:

  • Prepare a series of buffer solutions with known pH values, typically spanning a range of ±2 pH units around the estimated pKa.

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).[11]

• Measurement:

  • In a 96-well UV-transparent plate, add a fixed volume of each buffer solution to different wells.

  • Add a small, fixed amount of the compound's stock solution to each well (final DMSO concentration should be low, e.g., ≤2%). Include buffer blanks.[11]

  • Measure the absorbance of each well at the pre-determined wavelength using a plate reader.

• Data Analysis:

  • Plot the absorbance (y-axis) versus the pH of the buffer (x-axis).

  • Fit the data to a sigmoidal curve. The pKa is the pH at the inflection point of the curve.[12]

Integrated Experimental Workflow

The following diagram illustrates a comprehensive workflow for the experimental determination of pKa.

Caption: Experimental workflow for pKa determination.

Impact of Ionization on Drug Development Properties

With an experimentally determined pKa, one can predict the behavior of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in physiological systems.

pH-Dependent Solubility

The total aqueous solubility (S) of a basic compound is a function of its intrinsic solubility (S₀, the solubility of the neutral form) and its pKa, as described by the Henderson-Hasselbalch equation. As the pH drops below the pKa, the compound becomes increasingly protonated and, typically, more soluble.

Table 1: Predicted Ionization of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol at Physiological pH Values (Assuming an Estimated pKa of 3.4)

Location	Typical pH	% Ionized (Protonated)	Predicted Solubility	Predicted Permeability
Stomach	2.0	96.2%	High	Low
Duodenum	6.0	<0.1%	Low	High
Blood	7.4	<0.1%	Low	High

Note: Percentage ionized calculated as 100 / (1 + 10^(pH - pKa)).

pH-Dependent Permeability (LogD)

The distribution coefficient (LogD) is the effective lipophilicity of a compound at a specific pH. It is a critical predictor of membrane permeability. For a basic compound, LogD is related to the octanol-water partition coefficient of the neutral form (LogP) and the pKa.

The relationship illustrates that as the pH increases above the pKa, the compound becomes predominantly neutral, and its LogD value approaches its LogP value, favoring higher membrane permeability.

Caption: Relationship between pH, pKa, and LogD for a basic compound.

Conclusion

References

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• New World Encyclopedia contributors. (2023, May 18). Pyrimidine. In New World Encyclopedia. Retrieved from [Link]

• Wikipedia contributors. (2024, May 29). Pyrimidine. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Rebollo-Mesa, N., et al. (2017). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Omega, 2(10), 7115–7122. Available from: [Link]

• Molecular Discovery. (n.d.). MoKa - pKa modelling. Retrieved from [Link]

• Chemeurope.com. (n.d.). Pyrimidine. Retrieved from [Link]

• Schrödinger. (n.d.). Epik. Retrieved from [Link]

• Pearson+. (n.d.). Why is protonated pyrimidine (pKa = 1.0) more acidic than protonated pyridine (pKa = 5.2). Retrieved from [Link]

• Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry. Retrieved from [Link]

• Schrödinger. (n.d.). Macro-pKa. Retrieved from [Link]

• XunDrug. (n.d.). MolGpKa. Retrieved from [Link]

• Balogh, M., et al. (2011). Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances. Journal of Pharmaceutical Sciences, 100(9), 3667-3677. Available from: [Link]

• van der Kuy, A., et al. (2014). Development of Methods for the Determination of pKa Values. Molecules, 19(9), 14647-14666. Available from: [Link]

• El-Deen, M. B., et al. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Journal of Research in Pharmacy, 28(2), 1-8. Available from: [Link]

• Pharma Knowledge. (2024). 5 Easy Methods to Calculate pKa. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• Kamp, J., et al. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. Organic Process Research & Development, 24(7), 1335-1342. Available from: [Link]

Sources

• 1. Pyrimidine - Wikipedia [en.wikipedia.org]
• 2. schrodinger.com [schrodinger.com]
• 3. chemaxon.com [chemaxon.com]
• 4. MoKa - pKa modelling [moldiscovery.com]
• 5. MolGpKa [xundrug.cn]
• 6. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 10. pharmaguru.co [pharmaguru.co]
• 11. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]

Technical Whitepaper: Physicochemical Profiling of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

Executive Summary

For the compound (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol , the physicochemical profile regarding hydrogen bonding is as follows:

Property	Count	Source Atoms
Hydrogen Bond Donors (HBD)	1	Hydroxyl group (-OH) on the C4-methanol substituent.
Hydrogen Bond Acceptors (HBA)	4	Pyrimidine ring nitrogens (N1, N3), Ether oxygen, Hydroxyl oxygen.
Lipinski Rule of 5 Status	Compliant	MW < 500, HBD < 5, HBA < 10, LogP < 5.[1][2][3]

This molecule represents a "fragment-like" or "lead-like" scaffold often utilized in kinase inhibitor discovery. Its specific H-bond count suggests high aqueous solubility and favorable permeability characteristics, assuming no significant intramolecular folding masks these interactions.

Structural Deconstruction & H-Bond Analysis

To understand the causality behind these counts, we must deconstruct the molecule into its functional pharmacophores. The definition of H-bond donors and acceptors here aligns with Lipinski’s Rule of 5 (RO5) and Veber’s Rules for bioavailability.

Atom-by-Atom Analysis

• The Core (Pyrimidine Ring):

  • Structure: A six-membered aromatic heterocycle with nitrogens at positions 1 and 3.

  • HBA Contribution: Both N1 and N3 possess lone pairs available for H-bonding. In neutral pH, these are excellent acceptors. (Count: 2)

  • HBD Contribution: The ring carbons are substituted; there are no protons attached to the nitrogens. (Count: 0)

• Substituent A (Position 4: Hydroxymethyl group):

  • Structure:

  • HBA Contribution: The oxygen atom has two lone pairs. (Count: 1)

  • HBD Contribution: The proton on the oxygen is acidic enough to act as a donor. (Count: 1)

• Substituent B (Position 2: 2-Methoxyethyl group):

  • Structure:

  • HBA Contribution: The ether oxygen (

    ) has lone pairs. While sterically more hindered and less basic than the ring nitrogens, it counts as an acceptor in RO5 calculations. (Count: 1)

  • HBD Contribution: All hydrogens are bonded to carbons (aliphatic). These are non-polar and do not donate H-bonds. (Count: 0)

Visualization of H-Bond Logic

The following diagram illustrates the structural breakdown and the flow of logic used to determine these counts.

Figure 1: Structural deconstruction of H-bond donors and acceptors.

Theoretical & Experimental Validation

While counting atoms is sufficient for database filtering, drug development requires understanding the strength and availability of these bonds.

The "Effective" Count vs. Absolute Count

Not all acceptors are created equal.

• Pyrimidine Nitrogens: These are significant acceptors (

  ). They strongly influence solvation energy.

• Ether Oxygen: A weak acceptor. In a biological context (e.g., binding pocket), this often acts as a "silent" acceptor unless a strong donor (like a backbone amide) forces an interaction.

• Intramolecular Bonding: The flexibility of the ethyl linker in the 2-methoxyethyl group allows for potential folding. If the ether oxygen interacts with the hydroxyl proton (intramolecular H-bond), the effective HBD count drops to 0, and the effective HBA count drops to 3. This increases lipophilicity (higher LogP) and permeability.

Experimental Protocol: NMR Titration

To validate the H-bond donor strength experimentally, we utilize Chemical Shift Perturbation (CSP) via

-NMR.

Objective: Determine the hydrogen bond acidity (donor strength) of the hydroxyl proton.

Protocol:

• Preparation: Dissolve the compound (10 mM) in a non-polar, non-H-bonding solvent (e.g.,

  or ).

• Titration: Sequentially add a standard H-bond acceptor (e.g., DMSO-d6 or Pyridine-d5).

• Measurement: Record

  -NMR spectra after each addition.

• Analysis: Monitor the chemical shift (

  ) of the -OH proton.

  • A significant downfield shift (towards higher ppm) indicates strong H-bond donation to the titrant.

  • Plot

    vs. [Titrant] to calculate the association constant ( ).

Self-Validating Check: If the -OH peak is broad or shift-insensitive in

before titration, it implies an intramolecular H-bond is already present (likely with the pyrimidine nitrogen or ether oxygen).

Workflow Diagram

Figure 2: Experimental workflow for validating Hydrogen Bond Donor status.

Physicochemical Data Summary

The following table summarizes the calculated properties relevant to drug discovery, contrasting the "Rule of 5" inputs with modern "Veber" descriptors.

Parameter	Value	Relevance to Drug Discovery
MW	~168.2 g/mol	Fragment-like. Ideal for FBDD (Fragment-Based Drug Discovery).
HBD	1	High Permeability. Low desolvation penalty.
HBA	4	Solubility. Sufficient to maintain aqueous solubility without hindering membrane crossing.
Rotatable Bonds	4	Rigidity. (Bonds: C2-Ethyl, Ethyl-O, O-Methyl, C4-Methanol). < 10 meets Veber rules for oral bioavailability.[2][4]
TPSA	~65 Ų	BBB Penetration. TPSA < 90 Ų suggests this molecule likely crosses the Blood-Brain Barrier.

Note on TPSA: The Topological Polar Surface Area is calculated as the sum of contributions from polar fragments.[5][6]

• Pyrimidine N: ~12.9 Ų

  2

• Ether O: ~9.2 Ų

• Alcohol -OH: ~20.2 Ų

• Total:

  .

References

• Lipinski, C. A., et al. (1997).[1][2][3] "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[7] Advanced Drug Delivery Reviews, 23(1-3), 3-25. [Link]

• Veber, D. F., et al. (2002).[4] "Molecular properties that influence the oral bioavailability of drug candidates."[1][2][3][4][6][7][8][9] Journal of Medicinal Chemistry, 45(12), 2615-2623.[4] [Link]

• Abraham, M. H. (1993). "Scales of solute hydrogen-bonding: their construction and application to physicochemical and biochemical processes." Chemical Society Reviews, 22(2), 73-83. [Link]

• PubChem Database. "Compound Summary: Pyrimidine Derivatives." National Library of Medicine. [Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. moodle2.units.it [moodle2.units.it]
• 3. lecture-notes.tiu.edu.iq [lecture-notes.tiu.edu.iq]
• 4. Molecular properties that influence the oral bioavailability of drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. azolifesciences.com [azolifesciences.com]
• 8. youtube.com [youtube.com]
• 9. wisdomlib.org [wisdomlib.org]

Protocols & Analytical Methods

Application Note: (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in Medicinal Chemistry

This guide details the application, synthesis, and medicinal chemistry utility of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol (CAS: 1344331-84-5), a strategic heterocyclic building block.

[1]

Executive Summary & Strategic Utility

(2-(2-Methoxyethyl)pyrimidin-4-yl)methanol is a specialized "solubilizing scaffold" used in the optimization of small molecule drugs, particularly Kinase Inhibitors (e.g., JAK, BTK) and P2X3 Receptor Antagonists .

Its value lies in the 2-methoxyethyl tail, a privileged motif in medicinal chemistry.[1] Unlike simple alkyl chains, this ether-containing tail:

• Modulates Lipophilicity (LogD): Lowers LogP compared to a propyl/butyl group while maintaining steric bulk.[1]

• Solvent Interaction: Acts as a "solvent front" binder, interacting with water molecules at the enzyme active site entrance.[1]

• Metabolic Stability: The terminal methoxy group blocks metabolic oxidation (omega-oxidation) common in alkyl chains.[1]

The 4-hydroxymethyl handle serves as a versatile attachment point, allowing conversion to electrophiles (chlorides/aldehydes) for coupling to core pharmacophores.[1]

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Property	Data
Compound Name	(2-(2-Methoxyethyl)pyrimidin-4-yl)methanol
CAS Number	1344331-84-5
Molecular Formula	C₈H₁₂N₂O₂
Molecular Weight	168.19 g/mol
Key Functional Groups	Pyrimidine (H-bond acceptor), Primary Alcohol (Nucleophile/Electrophile precursor), Ether (Solubility)
Predicted LogP	~0.2 (Hydrophilic)
Solubility	High in MeOH, DMSO, DCM; Moderate in Water

Detailed Synthesis Protocol

Note: This protocol is designed for high-purity synthesis (gram to multigram scale) suitable for GMP-like intermediate production.

Phase 1: Synthesis of the Amidine Precursor

The critical first step is generating the 3-methoxypropanimidamide (amidine) from 3-methoxypropanenitrile.[1]

• Reagents: 3-Methoxypropanenitrile, Sodium Methoxide (NaOMe), Ammonium Chloride (NH₄Cl), Methanol.

• Mechanism: Pinner Reaction (via Imidate intermediate).[1]

Step-by-Step:

• Imidate Formation: Dissolve 3-methoxypropanenitrile (1.0 eq) in anhydrous MeOH (10 vol). Cool to 0°C.[1]

• Add NaOMe (0.1 eq) catalytic.[1] Stir at 0°C for 4 hours. (Monitor for disappearance of nitrile peak ~2250 cm⁻¹).[1]

• Amidine Conversion: Add solid NH₄Cl (1.1 eq) in one portion.

• Allow the mixture to warm to Room Temperature (RT) and stir for 16–24 hours.

• Workup: Filter off the NaCl precipitate. Concentrate the filtrate to obtain crude 3-methoxypropanimidamide hydrochloride . Use directly in Phase 2.

Phase 2: Pyrimidine Cyclization & Reduction

Target: Constructing the pyrimidine ring with the 4-hydroxymethyl group.[1]

• Reagents: Crude Amidine (from Phase 1), Ethyl 4-chloroacetoacetate (or Ethyl 4-(benzyloxy)acetoacetate for higher yield), NaOEt, EtOH.

Step-by-Step:

• Condensation: Suspend crude amidine HCl (1.0 eq) in EtOH (10 vol). Add NaOEt (2.5 eq) to liberate the free base.[1]

• Add Ethyl 4-chloroacetoacetate (1.1 eq) dropwise at 0°C.

• Cyclization: Heat the mixture to reflux (78°C) for 6–12 hours.

  • Checkpoint: LC-MS should show the formation of the intermediate (4-(chloromethyl)-2-(2-methoxyethyl)pyrimidine).[1]

• Hydrolysis/Substitution: (If using chloro- precursor) Add aqueous NaOH (3.0 eq) and reflux for 2 hours to convert the chloromethyl group to hydroxymethyl.[1]

• Isolation: Neutralize with HCl to pH 7. Extract with EtOAc (3x).[1] Dry over Na₂SO₄ and concentrate.

• Purification: Flash Chromatography (DCM:MeOH 95:5).

  • Yield Target: 55–65% over two steps.[1]

Medicinal Chemistry Application: Coupling Strategies

Once synthesized, the alcohol is rarely the final drug.[1] It is activated for coupling.[1][2]

Workflow A: Conversion to Alkylating Agent (Chloride/Mesylate)

Used to attach the pyrimidine to a nucleophilic core (e.g., Phenol, Amine, or Indazole nitrogen).

• Protocol:

  • Dissolve alcohol in DCM.[1] Cool to 0°C.[1]

  • Add Thionyl Chloride (SOCl₂) (1.5 eq) or Mesyl Chloride (MsCl) + TEA.

  • Stir 1–2 h. Quench with NaHCO₃.

  • Product:4-(Chloromethyl)-2-(2-methoxyethyl)pyrimidine .[1]

  • Application: React with a scaffold (e.g., a P2X3 antagonist core like 5-hydroxy-diaminopyrimidine) in DMF/K₂CO₃ to form an ether linkage.[1]

Workflow B: Oxidation to Aldehyde (Reductive Amination)

Used to create a C-N bond linkage.[1]

• Protocol:

  • Oxidize alcohol using MnO₂ (10 eq) in DCM or Dess-Martin Periodinane .[1]

  • Product:2-(2-Methoxyethyl)pyrimidine-4-carbaldehyde .[1]

  • Application: React with a primary amine + NaBH(OAc)₃ to form a secondary amine linkage.[1]

Structural Logic & Mechanism (Visuals)

Diagram 1: Retrosynthetic Analysis & Workflow

This flowchart illustrates the construction of the scaffold and its divergence into reactive intermediates.[1]

Caption: Synthesis and activation workflow for the (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol scaffold.

Diagram 2: Structure-Activity Relationship (SAR) Logic

How this fragment functions within a binding pocket.

Caption: SAR Map showing the dual role of the scaffold: H-bonding (Core) and Solubility modulation (Tail).

References

• Zhichkin, P., et al. (2002).[1][2][3] "A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters." Synthesis, 2002(6), 720–722.

• Ross, B. S., et al. (2005).[1] "Kilo-scale Synthesis Process for 2'-O-(2-methoxyethyl)-pyrimidine Derivatives." Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 815–818.

• Merck & Co. (2020).[1] "Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate." Organic Process Research & Development, 24(11).[4] (Contextual reference for pyrimidine drug synthesis).

• PubChem. "Compound Summary: (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol."[1]

Sources

• 1. James f - Patent US-224331-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyrimidine synthesis [organic-chemistry.org]
• 3. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]
• 4. denmarkgroup.illinois.edu [denmarkgroup.illinois.edu]

Technical Notes & Optimization

Troubleshooting low purity issues with (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support guide for (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common purity-related challenges encountered during the synthesis and purification of this important intermediate. Our guidance is rooted in established principles of organic chemistry and practical, field-proven laboratory experience.

Troubleshooting Guide: Low Purity Issues

This section addresses specific problems related to product purity in a direct question-and-answer format. We focus on the underlying chemical principles to empower you to make informed decisions in your experimental work.

Q1: My post-synthesis analysis (HPLC/¹H NMR) shows a purity of less than 95%. What are the most probable impurities and how can I address them?

Low purity is a common issue stemming from several potential sources inherent to the synthetic route. The most common synthesis for this class of pyrimidines involves the condensation of an amidine with a β-dicarbonyl equivalent, followed by functional group manipulation. This process can lead to several classes of impurities.

Plausible Causes & Identification:

• Unreacted Starting Materials: The most straightforward impurities are residual starting materials. For a typical synthesis of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, this would likely involve 3-methoxypropanamidine and a C4 carbonyl synthon (e.g., an ester of 3,3-dimethoxyacetoacetic acid). These are typically more polar than the final product and will appear as distinct signals in NMR and early-eluting peaks in Reverse-Phase HPLC.

• Oxidation Byproducts: The primary alcohol functional group on your target molecule is susceptible to oxidation, especially if exposed to air over extended periods at elevated temperatures or in the presence of trace metals.[1][2][3]

  • (2-(2-Methoxyethyl)pyrimidin-4-yl)carbaldehyde: The aldehyde byproduct will show a characteristic singlet in the ¹H NMR spectrum around 9-10 ppm.

  • (2-(2-Methoxyethyl)pyrimidin-4-yl)carboxylic Acid: The carboxylic acid will present as a very broad singlet in the ¹H NMR, often above 10 ppm, and may show evidence of hydrogen bonding.

• Incomplete Reduction Intermediate: If your synthesis involves the reduction of a C4-ester (e.g., methyl (2-(2-methoxyethyl)pyrimidin-4-yl)carboxylate) to the primary alcohol, incomplete reaction is a frequent cause of impurity. The ester intermediate is less polar than the alcohol product and will have a characteristic carbonyl peak in the ¹³C NMR spectrum (~160-170 ppm).

Troubleshooting Workflow:

Below is a systematic approach to diagnosing and resolving these common purity issues.

Caption: Troubleshooting workflow for low purity.

Q2: My product is a pale yellow to brown solid, not the expected white crystalline solid. What causes this discoloration and is it problematic?

Discoloration typically indicates the presence of trace, often highly conjugated, impurities that may not be easily quantifiable by standard HPLC or NMR but can be significant for sensitive downstream applications.

Plausible Causes:

• Trace Oxidation: As mentioned, oxidation of the methanol to the aldehyde introduces a chromophore that can impart color even at low levels.

• Degradation of Starting Materials: Many reagents used in heterocyclic synthesis, particularly amidines, can degrade upon storage to form colored polymeric materials.[4]

• Reaction Charring: Overheating the reaction mixture can lead to the formation of complex, high molecular weight byproducts ("tar").

Solutions:

• Charcoal Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can effectively adsorb colored impurities. Use charcoal sparingly (1-2% by weight) as it can also adsorb your product.

• Silica Gel Plug: If the product is only slightly colored, dissolving it in a suitable solvent (e.g., dichloromethane or ethyl acetate) and passing it through a short plug of silica gel can remove polar, colored impurities.

• Re-evaluate Reaction Conditions: Ensure your reaction is run under an inert atmosphere (Nitrogen or Argon) and that the temperature is carefully controlled to prevent overheating.

Q3: My recrystallization attempt failed to significantly improve purity. What adjustments can I make?

A failed recrystallization usually points to an inappropriate solvent system or technique. The goal is to find a solvent (or solvent pair) in which the product is soluble when hot but sparingly soluble at room temperature or below, while the impurities remain soluble at all temperatures.

Optimization Strategies:

Parameter	Recommended Action	Rationale
Solvent Choice	Test a range of solvents with varying polarities (e.g., Ethyl Acetate, Isopropyl Acetate, Acetonitrile, Methanol/Water). A good starting point is a solvent in which the crude material has poor solubility at room temperature.	The principle of "like dissolves like" applies. The ideal solvent will have a steep solubility curve with respect to temperature for your product.
Cooling Rate	Allow the hot, saturated solution to cool slowly to room temperature first, then place it in an ice bath or refrigerator. Avoid crash-cooling in a dry ice bath.	Slow cooling promotes the formation of larger, more ordered crystals, which are less likely to trap impurities within the crystal lattice.
Seeding	If no crystals form upon cooling, add a single, pure crystal of the product to induce crystallization.	Seeding provides a nucleation point for crystal growth to begin, overcoming the kinetic barrier to crystallization.
Solvent Volume	Use the minimum amount of hot solvent required to fully dissolve the crude material.	Using excess solvent will reduce your recovery, as more product will remain dissolved in the mother liquor upon cooling.

If recrystallization remains ineffective, Flash Column Chromatography (see Protocol 2) is the recommended alternative as it offers superior separation power based on polarity differences.[5]

Frequently Asked Questions (FAQs)

• What are the recommended storage conditions for (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol? Store the solid material in a tightly sealed container at 2-8°C under a dry, inert atmosphere (e.g., argon) to minimize oxidation and moisture absorption.

• Which analytical method is best for routine purity checks? High-Performance Liquid Chromatography (HPLC) with UV detection is the preferred method for quantitative purity analysis due to its high resolution and sensitivity.[5] ¹H NMR is excellent for structural confirmation and identifying the presence of solvent or specific structural impurities.[6][7]

• Can the methanol group be further functionalized? Yes, the primary alcohol can be converted to other functional groups. For example, it can be oxidized to an aldehyde or carboxylic acid, or converted to a halide (e.g., using SOCl₂) for subsequent nucleophilic substitution reactions.

Detailed Experimental Protocols

Protocol 1: Standard Recrystallization Procedure

• Solvent Selection: Place a small amount of crude product (~50 mg) in a test tube and add a potential solvent (e.g., Ethyl Acetate) dropwise at room temperature until a slurry is formed. Heat the mixture gently. If the solid dissolves completely upon heating and reappears upon cooling, the solvent is a good candidate.

• Dissolution: Place the bulk of the crude material in an Erlenmeyer flask. Add the chosen solvent in portions, heating the mixture to a gentle reflux with stirring until all the solid has just dissolved. Use the minimum amount of solvent necessary.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to reflux for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble material (or the charcoal).

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once crystal formation appears to have stopped, place the flask in an ice bath for at least 30 minutes to maximize recovery.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and dry them under vacuum.

Protocol 2: Flash Column Chromatography

• Solvent System Selection: Using Thin Layer Chromatography (TLC), find a mobile phase (e.g., a mixture of Hexane and Ethyl Acetate) that provides good separation between your product and the impurities. The ideal Rf value for the product is between 0.25 and 0.35.

• Column Packing: Pack a glass column with silica gel using the chosen mobile phase. Ensure the silica bed is compact and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like Dichloromethane). If solubility is an issue, pre-adsorb the crude material onto a small amount of silica gel (dry loading). Carefully load the sample onto the top of the packed column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions. Monitor the separation by TLC.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified product.

Protocol 3: HPLC Method for Purity Analysis

• Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Prep: Dissolve ~1 mg of the compound in 1 mL of Acetonitrile.

Potential Impurity Pathways

The following diagram illustrates the formation of common impurities from the target molecule.

Caption: Common degradation pathways of the target compound.

References

• Yamanaka, H., Ogawa, S., & Sakamoto, T. (1981). Oxidation of 2,4-disubstituted pyrimidines with organic peracids. Heterocycles, 16(4), 575-578.

• Ross, B. S., Song, Q., & Han, M. (2005). Kilo-scale Synthesis Process for 2'-O-(2-methoxyethyl)-pyrimidine Derivatives. Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 815-818. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Babij, N. R., McCusker, E. O., Whiteker, G. T., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667.

• Wikipedia. Parikh–Doering oxidation. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.

• Catalysis Science & Technology. Photoelectrocatalytic oxidation of 3-pyridinemethanol to 3-pyridinemethanal and vitamin B3 by TiO2 nanotubes. [Link]

• ResearchGate. A kinetic study of the oxidation of 3- and 4-pyridinemethanol, and 3- and 4-pyridinecarboxaldehyde by chromium(VI) in acidic aqueous media. [Link]

• Wikipedia. Pyrimidine. [Link]

• Hiroshi Yamanaka, et al. OXIDATION OF 2.4-DISUBSTITUTED PYRIMIDINES WITH ORGANIC PERACIDS. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.washington.edu [chem.washington.edu]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. kkft.bme.hu [kkft.bme.hu]
• 5. Kilo-scale synthesis process for 2'-O-(2-methoxyethyl)-pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Purification of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

Welcome to the technical support center for the purification of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this polar, heterocyclic alcohol. Here, we move beyond simple protocols to explain the reasoning behind each step, ensuring a deeper understanding and more successful outcomes in your work.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a crude sample of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol?

A1: The impurity profile of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol is largely dependent on its synthetic route. However, common impurities can be categorized as follows:

• Starting Materials: Unreacted precursors from the synthesis are a primary source of impurities. For instance, in syntheses involving the condensation of a β-ketoester with an aldehyde and a urea or thiourea derivative (a Biginelli-type reaction), these starting materials may persist in the crude product.[1]

• Reaction Byproducts: Side reactions can generate structurally related impurities. These may include isomers, over-alkylated products, or products of self-condensation.

• Solvent Residues: Residual solvents from the reaction or initial work-up are common. Given the polarity of the target molecule, polar solvents such as ethanol, methanol, or dimethylformamide (DMF) might be present.

• Water: Due to the hygroscopic nature of many polar organic compounds and the use of aqueous reagents in work-up procedures, water is a very common impurity.[2]

A preliminary analysis by Thin Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) spectroscopy, or Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended to identify the specific impurities in your sample.[3][4][5]

Q2: My compound is highly soluble in most common organic solvents. How can I effectively remove moisture?

A2: Removing water from highly polar, soluble compounds can be challenging. Here are several effective strategies:

• Azeotropic Distillation: If your compound is stable at the boiling point of a suitable azeotrope-forming solvent, this can be a very effective method. Toluene is a common choice. The crude, moist product is dissolved in toluene and heated to reflux using a Dean-Stark apparatus. The water-toluene azeotrope will distill off, and the water will be collected in the side arm, while the toluene returns to the flask. This process is continued until no more water is collected.

• Drying Agents: For removing residual water from an organic solution of your product, solid drying agents are used.[2] The choice of drying agent is critical and depends on the solvent and the properties of your compound.

Drying Agent	Capacity	Speed	Acidity/Basicity	Comments
Sodium Sulfate (Na₂SO₄)	High	Slow	Neutral	Inexpensive and widely used. Forms clumps when saturated.[6]
Magnesium Sulfate (MgSO₄)	High	Fast	Slightly Acidic	A fine powder that provides a large surface area for drying.[2]
Calcium Chloride (CaCl₂)	High	Fast	Neutral	Can form adducts with alcohols and amines, so it should be used with caution for this compound.
Molecular Sieves (3Å or 4Å)	Moderate	Moderate	Neutral	Excellent for achieving very low water content.[7][8] They can be added to a solution and allowed to stand or used in a packed column.

Protocol 1: Drying with a Solid Agent [2]

• Dissolve the crude (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in a suitable anhydrous organic solvent in which it is soluble (e.g., dichloromethane, ethyl acetate).

• Add a small amount of the chosen drying agent (e.g., anhydrous magnesium sulfate) to the solution and swirl.

• If the drying agent clumps together, add more in small portions until some of the powder remains free-flowing.[2]

• Allow the mixture to stand for at least 15-30 minutes to ensure complete drying.

• Remove the drying agent by gravity filtration or by carefully decanting the solution.[2]

• Rinse the drying agent with a small amount of the fresh anhydrous solvent to recover any adsorbed product.

• Remove the solvent under reduced pressure to obtain the dried compound.

Q3: I am observing significant streaking on my silica gel TLC plates. What is causing this and how can I improve the separation?

A3: Streaking on silica gel TLC is a common issue with polar and basic compounds like pyrimidine derivatives.[9] This is primarily due to strong interactions between the basic nitrogen atoms in the pyrimidine ring and the acidic silanol groups on the surface of the silica gel.[9] This leads to slow and uneven migration up the plate.

Troubleshooting Streaking on TLC:

• Mobile Phase Modification: The most effective solution is often to modify the mobile phase.

  • For Basic Compounds: Add a small amount of a basic modifier to the eluent to neutralize the acidic sites on the silica. Common choices include triethylamine (0.1-2%) or a solution of ammonia in methanol (e.g., 1-10% NH₃ in MeOH) mixed with a less polar solvent like dichloromethane.[9]

  • For Acidic Impurities: If acidic impurities are present and causing issues, adding a small amount of acetic acid or formic acid (0.1-2%) can improve their peak shape.[9]

• Alternative Stationary Phases: If modifying the mobile phase is not sufficient, consider using a different stationary phase.[9]

  • Alumina (Al₂O₃): Alumina can be basic, neutral, or acidic. Basic or neutral alumina can provide better separation for basic compounds.[9]

  • Reverse-Phase Silica (C18): This non-polar stationary phase is an excellent alternative for purifying highly polar compounds. In reverse-phase chromatography, polar compounds elute earlier.[9][10]

• Sample Concentration: Ensure you are not overloading the TLC plate. Spot a more dilute solution of your sample.[9]

Troubleshooting and Purification Guides

Guide 1: Purification by Column Chromatography

Column chromatography is a powerful technique for separating (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol from impurities with different polarities.[11][12]

Workflow for Column Chromatography Purification

Caption: Workflow for purification by column chromatography.

Detailed Protocol: Normal-Phase Column Chromatography

• Solvent System Selection: Based on your optimized TLC conditions, prepare the eluent. A common starting point for polar compounds is a mixture of a non-polar solvent like hexane or dichloromethane with a more polar solvent such as ethyl acetate or methanol.[11][12] For (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, a gradient elution starting with a less polar mixture (e.g., 100% ethyl acetate) and gradually increasing the polarity by adding methanol might be effective.

• Column Packing:

  • Wet Packing (Recommended): Slurry the silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure a flat, undisturbed bed of silica.

• Sample Loading:

  • Dissolve the crude compound in a minimal amount of the eluent or a slightly more polar solvent.

  • Alternatively, for less soluble compounds, adsorb the crude material onto a small amount of silica gel. To do this, dissolve the compound in a volatile solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to dryness. Carefully add the resulting dry powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with the initial solvent system, collecting fractions.

  • If using a gradient, gradually increase the proportion of the more polar solvent. For example, you might start with 100% ethyl acetate, then move to 99:1 ethyl acetate:methanol, then 98:2, and so on.

  • Monitor the elution of your compound and impurities by TLC.

• Analysis and Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol.

  • Confirm the purity of the final product using analytical techniques like NMR or LC-MS.[3][4]

Troubleshooting Column Chromatography

Issue	Possible Cause(s)	Solution(s)
Compound won't elute	Solvent system is not polar enough.	Gradually increase the polarity of the eluent (e.g., add more methanol to your ethyl acetate).
Poor separation	Solvent system polarity is too high or too low. Inappropriate stationary phase.	Re-optimize the solvent system using TLC. Consider using a different stationary phase like alumina or reverse-phase silica.[9]
Cracked column bed	Improper packing; running the column dry.	Ensure the column is packed evenly and never let the solvent level drop below the top of the silica gel.

Guide 2: Purification by Recrystallization

For solid samples, recrystallization can be an excellent and scalable purification method, provided a suitable solvent can be found.[13][14] The principle is to dissolve the impure compound in a hot solvent and then allow it to cool, whereupon the pure compound crystallizes out, leaving the impurities dissolved in the mother liquor.[14]

Workflow for Recrystallization

Caption: Step-by-step workflow for the recrystallization process.

Detailed Protocol: Recrystallization [13]

• Solvent Selection: The ideal solvent is one in which (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol has high solubility at elevated temperatures and low solubility at room temperature or below.[13] For a polar compound like this, good starting points for screening are polar solvents like ethanol, methanol, isopropanol, acetone, or mixtures with water (e.g., ethanol/water).[9]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to the solvent's boiling point with stirring until the solid dissolves completely.[13] If the solid does not fully dissolve, add small portions of hot solvent until a clear solution is obtained.[13]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Crystal growth should occur as the solubility of the compound decreases.[13] Do not disturb the flask during this process to encourage the formation of larger, purer crystals.

• Further Cooling: Once the flask has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.[13]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[13] Wash the crystals with a small amount of cold solvent to remove any remaining impurities from the mother liquor.[13]

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Troubleshooting Recrystallization

Issue	Possible Cause(s)	Solution(s)
No crystals form	Solution is not supersaturated. Inappropriate solvent.	Concentrate the solution by boiling off some solvent. Try a different solvent or a solvent mixture. Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.[14]
Oiling out	The compound's melting point is lower than the boiling point of the solvent. The solution is too concentrated.	Re-dissolve the oil in more hot solvent and try cooling more slowly. Switch to a lower-boiling point solvent.
Low recovery	Too much solvent was used. The compound is too soluble in the cold solvent.	Use less solvent initially. Ensure the solution is thoroughly cooled before filtration.

Guide 3: Purity Assessment

After any purification procedure, it is crucial to assess the purity of the final product.

• Thin Layer Chromatography (TLC): A pure compound should show a single spot on the TLC plate under various eluent conditions.[5][15]

• Melting Point: A pure crystalline solid will have a sharp, narrow melting point range. Impurities tend to broaden and depress the melting point.[15][16]

• Spectroscopic Methods:

  • NMR Spectroscopy (¹H and ¹³C): This is one of the most powerful techniques for determining the structure and purity of an organic compound.[3][4] The absence of signals corresponding to impurities is a strong indicator of purity.

  • Mass Spectrometry (MS): Coupled with a chromatographic technique like LC or GC, MS can provide the molecular weight of the compound and detect impurities, even at very low levels.[3][4][5]

  • Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups (e.g., the -OH group in your alcohol).[4]

By systematically applying these troubleshooting guides and purification protocols, researchers can confidently address the challenges of removing moisture and impurities from (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, leading to higher quality materials for their scientific endeavors.

References

• Pharma Now. Chromatography Techniques for Polar Analytes: Column Selection Guide.
• Columbia University.
• Wikipedia.
• Research and Reviews.
• Biotage.
• Waters Blog.
• Benchchem.
• Research and Reviews. Characterization and Identification in Organic Chemistry through Analytical Techniques.
• University of Toronto. EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer....
• Chemistry LibreTexts.
• ResearchGate. How to determine the purity of newly synthesized organic compound?.
• Organic Chemistry
• Benchchem.
• Journal of Organic Chemistry. Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants.
• X-MOL.
• The Research Group of Yves Rubin. Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants.
• YouTube. Organic Practical Setup 7. 'Drying' an organic liquid product..
• Benchchem.
• University of California, Los Angeles.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. rroij.com [rroij.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. rubingroup.org [rubingroup.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pharmanow.live [pharmanow.live]
• 11. columbia.edu [columbia.edu]
• 12. Column chromatography - Wikipedia [en.wikipedia.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 15. people.sabanciuniv.edu [people.sabanciuniv.edu]
• 16. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol Under Basic Reaction Conditions

Welcome to the technical support center for (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound under various basic reaction conditions. Our goal is to equip you with the scientific understanding and practical methodologies to anticipate and address potential stability challenges in your synthetic routes.

Troubleshooting Guide: Navigating Unexpected Reactivity

This section addresses specific issues you may encounter during your experiments, providing explanations for the underlying chemistry and actionable solutions.

Question 1: My reaction is showing a significant decrease in the concentration of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol over time, even with mild bases like K₂CO₃. What could be happening?

Answer:

While (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol is generally stable under a range of conditions, its pyrimidine core makes it susceptible to certain base-catalyzed transformations. The most probable, yet often overlooked, cause for its degradation under basic conditions is a Dimroth rearrangement .[1][2][3][4][5]

Causality and Mechanism:

The Dimroth rearrangement is an isomerization common to many nitrogen-containing heterocycles, including pyrimidines.[3][4] It is catalyzed by both acids and bases and involves the opening and subsequent re-closure of the heterocyclic ring.[4][5] In the case of a 2-alkoxypyrimidine, the reaction proceeds through nucleophilic attack of a hydroxide ion (or other base) at the C4 or C6 position, leading to ring opening and the formation of an intermediate that can then re-cyclize to form a more thermodynamically stable N-substituted pyrimidin-2-one.

Caption: Proposed Dimroth rearrangement pathway.

Troubleshooting and Validation:

• Reaction Monitoring: The most effective way to diagnose this issue is through careful reaction monitoring by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). You will likely observe the appearance of a new peak with the same mass as your starting material but a different retention time, indicative of an isomeric product.

• Structural Confirmation: Isolate the suspected degradation product and characterize it using Nuclear Magnetic Resonance (NMR) spectroscopy. The proton and carbon chemical shifts of the pyrimidine ring and its substituents will be significantly different in the rearranged product. A D₂O exchange experiment can confirm the presence of an N-H proton in the pyrimidin-2-one structure.[6]

• Mitigation Strategies:

  • Lowering Temperature: The rate of the Dimroth rearrangement is temperature-dependent. Running your reaction at a lower temperature may significantly reduce the rate of this side reaction.

  • Choice of Base: While even mild bases can catalyze this rearrangement, stronger, non-nucleophilic bases at low temperatures might favor your desired reaction over the rearrangement. Careful screening of bases is recommended.

  • Protecting Groups: If the rearrangement is unavoidable under your desired reaction conditions, consider protecting the pyrimidine ring nitrogens, although this adds extra steps to your synthesis.

Question 2: I'm concerned about the stability of the 2-(2-methoxyethyl) side chain under my basic reaction conditions. Can the ether linkage be cleaved?

Answer:

The ether linkage in the 2-(2-methoxyethyl) side chain is generally robust under most basic conditions. Ether cleavage typically requires strong acids or very harsh basic conditions that are not commonly employed in standard organic synthesis.[7]

Causality and Stability:

• Ether Stability: Ethers are known for their chemical inertness. The C-O bond is strong, and the oxygen atom is a poor leaving group. Base-catalyzed cleavage of simple ethers requires extremely strong bases, such as organolithium reagents, and typically occurs at high temperatures.

• Methoxyethyl Ethers: Methoxyethyl ethers, and the related methoxymethyl (MOM) ethers, are frequently used as protecting groups for alcohols precisely because of their stability across a wide pH range, including basic conditions.[8][9][10] They are generally stable to bases like NaOH, KOH, and K₂CO₃.

Troubleshooting and Verification:

If you suspect cleavage of the methoxyethyl group, you would expect to see the formation of 2-(2-hydroxyethyl)pyrimidin-4-yl)methanol. This can be monitored by LC-MS, looking for a product with a corresponding mass change. However, this is an unlikely degradation pathway under standard basic conditions.

Question 3: What are the potential side reactions of the 4-hydroxymethyl group in the presence of a base?

Answer:

The 4-hydroxymethyl group is a primary alcohol and is susceptible to a few potential base-catalyzed side reactions, although these are generally less likely than the Dimroth rearrangement of the pyrimidine core.

Potential Side Reactions:

• Deprotonation: In the presence of a strong base, the hydroxyl proton can be abstracted to form an alkoxide. This is typically a reversible equilibrium and may not lead to further degradation unless reactive electrophiles are present.

• Oxidation: While bases themselves are not oxidizing agents, if your reaction mixture contains an oxidant (e.g., exposure to air at elevated temperatures with certain metal catalysts), the primary alcohol could be oxidized to an aldehyde and subsequently to a carboxylic acid.

• Cannizzaro-type Reaction (if oxidized): In the event that the hydroxymethyl group is oxidized to an aldehyde, and the reaction is run in the presence of a strong base, a Cannizzaro reaction could occur. This is a disproportionation reaction where two molecules of the aldehyde react to form a primary alcohol and a carboxylic acid.[5] However, this is a multi-step degradation pathway that is unlikely to be a primary concern unless oxidizing conditions are present.

Troubleshooting and Mitigation:

• Inert Atmosphere: To prevent oxidation, run your reactions under an inert atmosphere (e.g., nitrogen or argon), especially at elevated temperatures.

• Protecting Groups: If the hydroxymethyl group is interfering with your desired transformation, it can be protected as a silyl ether (e.g., TBDMS) or a benzyl ether, which are stable to many basic conditions and can be selectively removed later.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in common basic reagents?

A1: The stability of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in the presence of common bases is summarized in the table below. The primary concern is the potential for a Dimroth rearrangement, which is influenced by temperature, base strength, and reaction time.

Base	Typical Concentration	Temperature	Potential for Degradation	Primary Concern
K₂CO₃	1-5 equivalents	25-80 °C	Low to Moderate	Dimroth Rearrangement
Cs₂CO₃	1-5 equivalents	25-80 °C	Low to Moderate	Dimroth Rearrangement
NaOH	1-10 M	25-100 °C	Moderate to High	Dimroth Rearrangement
KOH	1-10 M	25-100 °C	Moderate to High	Dimroth Rearrangement
NaH	1-3 equivalents	0-60 °C	Low	Deprotonation of alcohol
t-BuOK	1-3 equivalents	0-60 °C	Low	Deprotonation of alcohol

Q2: How can I set up a robust experiment to test the stability of my compound under specific basic conditions?

A2: A well-designed stability study is crucial. Here is a general workflow:

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Dimroth rearrangement - Wikipedia [en.wikipedia.org]
• 4. The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. starchemistry888.com [starchemistry888.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. adichemistry.com [adichemistry.com]
• 8. MOM Ethers [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Methoxymethyl ether - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability & Impurity Profiling for (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

Target Molecule: (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol Abbreviation: MEM-P-MeOH Molecular Weight: ~168.19 g/mol Core Scaffold: Pyrimidine with a C4-hydroxymethyl and C2-methoxyethyl substitution.

Introduction

Welcome to the technical guide for characterizing the degradation profile of MEM-P-MeOH . As this is a functionalized pyrimidine intermediate, its stability profile is governed by two competing reactivities: the oxidative susceptibility of the primary alcohol and the hydrolytic stability of the pyrimidine ring.

This guide is structured to help you generate , detect , and identify degradation products using a self-validating workflow compliant with ICH Q1A(R2) principles.

Module 1: Forced Degradation Profiling (The "How-To")

Objective: Generate relevant degradants to develop a stability-indicating method. Common Pitfall: Researchers often use conditions that are too harsh, destroying the secondary degradants (intermediates) that actually appear on the shelf.

Stress Testing Protocol

Stress Type	Reagent/Condition	Duration	Target Degradation	Mechanism
Acid Hydrolysis	0.1 N HCl, 60°C	1-24 Hours	5-20%	Ether cleavage / Dehydration
Base Hydrolysis	0.1 N NaOH, Ambient	1-4 Hours	5-20%	Cannizzaro rxn / Ring opening
Oxidation	3% H₂O₂ (start at 0.3%), Ambient	1-12 Hours	10-30%	Alcohol Aldehyde Acid; N-Oxidation
Thermal	60°C - 80°C (Solid & Solution)	1-7 Days	5-10%	Dimerization / Polymerization
Photolytic	UV/Vis (1.2 million lux hours)	ICH Q1B Cycle	Varies	Pyrimidine dimerization

Workflow Visualization

Caption: Standardized workflow for generating and analyzing forced degradation samples.

Module 2: Analytical Method Development (The "Detection")

Objective: Separate the parent peak from polar degradants (acids) and non-polar degradants (dimers).

Troubleshooting Q&A

Q: My oxidative degradant elutes in the void volume (dead time). How do I retain it?

• The Issue: The primary oxidative product is likely the Carboxylic Acid derivative (Pyrimidin-4-carboxylic acid). At standard pH (3-4), this is ionized and highly polar.

• The Fix:

  • Lower pH: Use 0.1% TFA (pH ~2) to protonate the acid, increasing retention on C18.

  • Switch Column: Use a Polar-Embedded C18 (e.g., Waters T3 or Phenomenex Aqua) or a HILIC mode if the acid is the critical impurity.

Q: I see a peak with Mass +16 Da. Is it the N-Oxide or the Hydroxyl?

• The Diagnostic:

  • N-Oxide: Pyrimidines readily form N-oxides. In MS/MS, N-oxides typically show a characteristic loss of 16 Da (Oxygen) or 17 Da (OH radical) .

  • Hydroxylation (C-OH): Stable covalent bond. Usually shows loss of 18 Da (H₂O) .

  • Self-Validation: Treat the sample with TiCl₃ (Titanium trichloride). If the peak disappears (reduces back to parent), it is the N-Oxide .

Q: Peaks are tailing significantly.

• The Cause: Pyrimidine nitrogens are basic and interact with free silanols on the column.

• The Fix: Increase buffer strength (e.g., 10-20 mM Ammonium Formate) or use a column with "end-capping" technology designed for basic compounds.

Module 3: Structure Elucidation (The "Identification")

Objective: Predict and confirm the identity of the degradants based on chemical logic.

Predicted Degradation Pathways

• Pathway A (Primary Oxidation): The hydroxymethyl group is the most labile.

  • Step 1: Oxidation to Aldehyde (Mass: -2 Da).

  • Step 2: Oxidation to Carboxylic Acid (Mass: +14 Da from parent).

• Pathway B (N-Oxidation): Oxidation of the pyrimidine ring nitrogen.

  • Product:N-Oxide (Mass: +16 Da).

• Pathway C (Ether Cleavage): Harsh acidic conditions only.

  • Product: Loss of the methoxyethyl tail or demethylation.

Mechanistic Diagram

Caption: Primary degradation pathways. Red nodes indicate oxidative instability of the alcohol group.

Summary of Expected Ions (LC-MS)

Compound ID	Modification	Mass	Theoretical m/z [M+H]+	Characteristic Fragment
Parent	None	0	169.10	Loss of -CH₂OH (31 Da)
Deg A (Aldehyde)	Oxidation (-2H)	-2.02	167.08	Hydrate formation (+18) in aqueous mobile phase
Deg B (Acid)	Oxidation (+O, -2H)	+13.98	183.08	Loss of CO₂ (-44 Da)
Deg C (N-Oxide)	Oxygenation (+O)	+15.99	185.10	Loss of O (-16 Da)

References

• ICH Harmonised Tripartite Guideline. (2003).[1] Stability Testing of New Drug Substances and Products Q1A(R2).[1][2][3][4] International Council for Harmonisation. Link

• ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.[1] International Council for Harmonisation. Link

• Alsante, K. M., et al. (2007). The role of degradant profiling in active pharmaceutical ingredients and drug products. Advanced Drug Delivery Reviews. Link

• Baertschi, S. W. (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation. Taylor & Francis.

Sources

• 1. ICH Official web site : ICH [ich.org]
• 2. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 3. youtube.com [youtube.com]
• 4. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]

Technical Support Center: Overcoming Solubility Challenges of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in Water

Welcome to the technical support center for (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) regarding the aqueous solubility of this compound. Our goal is to equip you with the scientific rationale and practical methodologies to overcome solubility hurdles in your experiments.

Introduction: The Solubility Challenge

(2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, a key intermediate in the synthesis of various pharmaceutical compounds, often presents solubility challenges in aqueous media. Its molecular structure, while containing polar functional groups, also possesses hydrophobic regions that can limit its dissolution in water. This guide will explore various techniques to enhance its aqueous solubility, ensuring reliable and reproducible experimental outcomes.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during experimental work.

Q1: My initial attempts to dissolve (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in water have resulted in a cloudy suspension, even at low concentrations. What is the first step I should take?

A1: Initial Characterization and pH Adjustment

The first and most critical step is to understand the physicochemical properties of your compound, particularly its pKa (acid dissociation constant). Pyrimidine derivatives can be ionizable, and their solubility is often pH-dependent[2][3].

Causality: The pyrimidine ring contains nitrogen atoms that can be protonated in acidic conditions, forming a more soluble cationic species. Conversely, the hydroxyl group could potentially be deprotonated in highly basic conditions, though this is less likely to significantly enhance solubility compared to protonation of the ring.

Experimental Protocol: pH-Dependent Solubility Profile

• Preparation of Buffers: Prepare a series of buffers with pH values ranging from 2 to 10 (e.g., citrate, phosphate, borate buffers).

• Equilibrium Solubility Measurement:

  • Add an excess amount of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol to a fixed volume of each buffer in separate vials.

  • Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Filter the samples to remove undissolved solid.

  • Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV).

• Data Analysis: Plot the measured solubility as a function of pH. This profile will reveal the pH range where solubility is maximized. Incorporating pH-modifying agents into your formulation can create a microenvironment that improves the solubility of pH-dependent drugs[4].

dot graph "pH_Adjustment_Workflow" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_0" { label="Initial Observation"; style="filled"; color="#F1F3F4"; "Start" [label="Cloudy Suspension in Water"]; }

subgraph "cluster_1" { label="Troubleshooting Path"; style="filled"; color="#F1F3F4"; "Determine_pKa" [label="Determine pKa of the Compound"]; "pH_Solubility_Profile" [label="Generate pH-Solubility Profile"]; "Select_Optimal_pH" [label="Select Optimal pH for Formulation"]; }

subgraph "cluster_2" { label="Outcome"; style="filled"; color="#F1F3F4"; "End" [label="Clear, Homogeneous Solution"]; }

"Start" -> "Determine_pKa" [label="Hypothesize pH dependence"]; "Determine_pKa" -> "pH_Solubility_Profile" [label="Experimental Step"]; "pH_Solubility_Profile" -> "Select_Optimal_pH" [label="Analyze Data"]; "Select_Optimal_pH" -> "End" [label="Implement in Experiment"]; } caption { label="Workflow for addressing solubility via pH adjustment."; fontsize=10; fontname="Arial"; }

Q2: Adjusting the pH helped, but I still can't achieve the desired concentration for my stock solution. What other strategies can I employ?

A2: Co-solvency and Solvent Screening

If pH adjustment alone is insufficient, the use of co-solvents is a widely adopted and effective strategy to enhance the solubility of poorly water-soluble compounds[5][6][7].

Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system. This reduction in polarity decreases the interfacial tension between the aqueous solution and the hydrophobic solute, thereby increasing solubility[8]. The hydrophilic hydrogen bonding groups of co-solvents ensure water miscibility, while their hydrophobic regions disrupt the water's hydrogen bonding network, making it more favorable for non-polar compounds to dissolve[].

Recommended Co-solvents:

Commonly used co-solvents in pharmaceutical formulations include:

• Ethanol[6][]

• Propylene glycol (PG)[6][]

• Polyethylene glycols (PEGs), particularly PEG 400[5][]

• Glycerin[6][]

• Dimethyl sulfoxide (DMSO)[]

Experimental Protocol: Co-solvent Screening

• Select a Range of Co-solvents: Choose a few co-solvents from the list above with varying polarities.

• Prepare Co-solvent/Water Mixtures: Create a series of binary solvent systems with increasing concentrations of the co-solvent (e.g., 10%, 20%, 30% v/v in water).

• Determine Solubility: Measure the solubility of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in each co-solvent/water mixture using the equilibrium solubility method described in A1.

• Data Analysis: Plot the solubility against the co-solvent concentration to identify the most effective co-solvent and the optimal concentration range.

Co-solvent (v/v % in Water)	Ethanol	Propylene Glycol	PEG 400
10%	Expected moderate increase	Expected slight increase	Expected moderate increase
20%	Expected significant increase	Expected moderate increase	Expected significant increase
30%	Expected high increase	Expected significant increase	Expected high increase
40%	Expected very high increase	Expected high increase	Expected very high increase
This table provides a hypothetical representation of expected solubility trends. Actual results must be determined experimentally.

dot graph "Co_solvency_Decision_Tree" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Start" [label="Inadequate Solubility with pH Adjustment"]; "Screen_Co_solvents" [label="Screen Common Co-solvents (Ethanol, PG, PEG 400)"]; "Solubility_Increased" [label="Is Desired Concentration Achieved?"]; "Optimize_Concentration" [label="Optimize Co-solvent Concentration"]; "Consider_Ternary_System" [label="Consider Ternary System (e.g., water/co-solvent/surfactant)"]; "End_Success" [label="Proceed with Experiment"]; "End_Further_Strategies" [label="Explore Advanced Techniques (e.g., Complexation)"];

"Start" -> "Screen_Co_solvents"; "Screen_Co_solvents" -> "Solubility_Increased"; "Solubility_Increased" -> "Optimize_Concentration" [label="Yes"]; "Solubility_Increased" -> "Consider_Ternary_System" [label="No"]; "Optimize_Concentration" -> "End_Success"; "Consider_Ternary_System" -> "End_Further_Strategies"; } caption { label="Decision tree for implementing co-solvency."; fontsize=10; fontname="Arial"; }

Q3: I am concerned about the potential toxicity or interference of organic co-solvents in my biological assay. Are there alternative solubilization techniques?

A3: Complexation with Cyclodextrins

Yes, for applications where organic co-solvents are undesirable, complexation with cyclodextrins offers an excellent alternative. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity[10].

Causality: The hydrophobic portion of the (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol molecule can be encapsulated within the lipophilic cavity of the cyclodextrin, forming an inclusion complex[][12]. The hydrophilic outer surface of the cyclodextrin then allows the entire complex to be readily dissolved in water, thereby increasing the apparent aqueous solubility of the guest molecule[10][][13].

Types of Cyclodextrins:

• β-Cyclodextrins (β-CDs): Commonly used, but their derivatives are often preferred due to higher aqueous solubility and lower toxicity[12][13].

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): A widely used derivative with significantly improved water solubility and an excellent safety profile[10].

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Another highly soluble derivative often used in parenteral formulations[10].

Experimental Protocol: Phase Solubility Study

• Prepare Cyclodextrin Solutions: Create a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., HP-β-CD from 0 to 50 mM).

• Determine Apparent Solubility: Add an excess of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol to each cyclodextrin solution and determine the equilibrium solubility as described previously.

• Data Analysis: Plot the concentration of the dissolved drug against the cyclodextrin concentration. The shape of the resulting phase solubility diagram provides information about the stoichiometry of the complex and its stability. A linear increase (AL-type diagram) is indicative of a 1:1 complex and is the most common and desirable outcome[14].

Cyclodextrin	Key Advantages	Considerations
β-Cyclodextrin	Cost-effective	Lower aqueous solubility, potential for nephrotoxicity in parenteral use[12]
HP-β-CD	High aqueous solubility, good safety profile	Higher cost than native β-CD
SBE-β-CD	Very high aqueous solubility, well-established for parenteral formulations	Higher cost

Q4: My formulation requires long-term stability, and I'm observing precipitation over time. How can I improve the physical stability of my solution?

A4: Utilizing Polymers for Amorphous Solid Dispersions or Micellar Solubilization

For long-term stability, especially for oral or injectable formulations, creating an amorphous solid dispersion (ASD) or using polymeric micelles can be highly effective[15][16].

Causality:

• Amorphous Solid Dispersions (ASDs): In an ASD, the drug is molecularly dispersed within a polymer matrix in an amorphous (non-crystalline) state[17]. The amorphous form has higher free energy and thus greater apparent solubility and a faster dissolution rate compared to the stable crystalline form[17][18]. The polymer prevents the drug from recrystallizing, thereby maintaining its enhanced solubility.

• Polymeric Micelles: Amphiphilic polymers can self-assemble in water to form micelles, which have a hydrophobic core and a hydrophilic shell[16][19]. The hydrophobic drug partitions into the core, while the hydrophilic shell ensures the entire structure is water-soluble[20].

Commonly Used Polymers:

• For ASDs: Polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and high molecular weight polyacrylic acid polymers like Apinovex™[16][19][21].

• For Micelles: Pluronic® block copolymers (e.g., Pluronic F-68), and poly(amino acid) based polymers like Apisolex™[16][21].

Formulation Approach (Conceptual):

• Polymer Screening: A miniaturized screening assay can be used to identify the best polymer for solubilizing pyrimidine derivatives[21][22][23].

• Formulation Preparation:

  • ASDs: Typically prepared by spray drying or hot-melt extrusion, where the drug and polymer are dissolved in a common solvent, which is then rapidly removed[17].

  • Polymeric Micelles: Formed by dissolving the polymer and drug in a suitable solvent system, followed by removal of the solvent, often through dialysis or evaporation, in an aqueous medium.

• Characterization: The resulting formulation should be characterized for drug loading, particle size (for micelles), dissolution rate, and physical stability under accelerated conditions (e.g., elevated temperature and humidity).

Conclusion

Overcoming the solubility challenges of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol in water is achievable through a systematic and scientifically-driven approach. By starting with fundamental techniques like pH adjustment and progressing to more advanced methods such as co-solvency, cyclodextrin complexation, and polymer-based formulations, researchers can develop robust and reliable solutions for their specific experimental needs. Each strategy has its own underlying principles and ideal applications, and the choice of method should be guided by the desired concentration, the nature of the experiment, and any constraints regarding excipient toxicity or interference.

References

• Sanna, M., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters. Available at: [Link]

• Pharmaceutical Networking. (2015). β-Cyclodextrins as a Solubilization Tool for Insoluble APIs. Available at: [Link]

• Shinde, G. V., et al. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Jenita, M. J. (2024). Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. World Journal of Advanced Research and Reviews.

• Sanna, M., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters. Available at: [Link]

• Wikipedia. Cosolvent. Available at: [Link]

• European Pharmaceutical Review. (2022). Novel excipients for solubility enhancement. Available at: [Link]

• Sanna, M., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters. Available at: [Link]

• Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics.
• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility.

• Manufacturing Chemist. (2025). Enhancing solubility with novel excipients. Available at: [Link]

• SciSpace.
• Zhang, Y., et al. (2023). Improving solubility of poorly water-soluble drugs by protein-based strategy: A review.
• Gattefossé. Excipients for Solubility and Bioavailability Enhancement.

• Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Available at: [Link]

• JoVE. (2025). Bioavailability Enhancement: Drug Solubility Enhancement. Available at: [Link]

• Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics.
• Taresco, V., et al. (2016). The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview. Current pharmaceutical design.

• wisdomlib. (2025). Co-solvency: Significance and symbolism. Available at: [Link]

• Slideshare.
• BenchChem.
• Tran, H. T. T., et al. (2019). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. Pharmaceutics.

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Available at: [Link]

• Slideshare. Cosolvency.
• Indian Journal of Pharmaceutical Sciences. Method Development | Validation | Cosolvency | Cosolvent | Candesartan Cilexetil.
• Maheshwari, R. K. (2011). Study on Mixed Solvency Concept in Formulation Development of Aqueous Injection of Poorly Water Soluble Drug. Journal of scientific & industrial research.
• ACS Publications. (2018). Collection - Water Solubility Enhancement of Pyrazolo[3,4‑d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. Figshare.

• UPM. (2024). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Available at: [Link]

• Particle Sciences.
• Upperton. A Guide to Improving API Solubility with Spray-Dried Dispersions.
• Sigma-Aldrich. Improving API Solubility.
• Teva API. Solving solubility issues in modern APIs.
• Revue Roumaine de Chimie.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ask A Formulator: How Do You Solubilize An API That Does Not Want To Dissolve? - Dow Development Labs [dowdevelopmentlabs.com]
• 4. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. wisdomlib.org [wisdomlib.org]
• 8. ijpsonline.com [ijpsonline.com]
• 10. scispace.com [scispace.com]
• 12. chemicaljournals.com [chemicaljournals.com]
• 13. pharmaceutical-networking.com [pharmaceutical-networking.com]
• 14. The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Excipients for Solubility Enhancement - Lubrizol [lubrizol.com]
• 16. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 17. upperton.com [upperton.com]
• 18. agnopharma.com [agnopharma.com]
• 19. Enhancing solubility with novel excipients [manufacturingchemist.com]
• 20. pharmtech.com [pharmtech.com]
• 21. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectral Analysis of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly Proton (1H) NMR, stands as an unparalleled tool for providing detailed information about the molecular structure of a compound. This guide offers an in-depth analysis of the expected 1H NMR spectrum of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, a substituted pyrimidine of interest in medicinal chemistry.

This document will serve as a practical reference for researchers, providing a predicted spectral analysis, a comparative discussion with related structures, and standardized protocols for sample analysis. By understanding the nuances of the 1H NMR spectrum, scientists can confirm the synthesis of the target molecule, assess its purity, and gain insights into its electronic and conformational properties.

Predicted 1H NMR Spectrum: A Detailed Analysis

The 1H NMR spectrum of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol is predicted to exhibit a series of distinct signals corresponding to the different proton environments within the molecule. The expected chemical shifts (δ) are influenced by the electronegativity of adjacent atoms and the aromatic character of the pyrimidine ring.[1][2][3]

Here is a breakdown of the anticipated signals:

• Pyrimidine Ring Protons: The pyrimidine ring contains two aromatic protons. Due to the presence of two nitrogen atoms, the ring is electron-deficient, leading to a downfield shift for the attached protons.[4][5] The proton at position 6 (H-6) is adjacent to a nitrogen atom and the hydroxymethyl group, while the proton at position 5 (H-5) is situated between the C-4 and C-6 carbons. We can predict the following:

  • H-6: Expected to appear as a doublet in the range of δ 8.5-8.8 ppm. The coupling with H-5 will result in this splitting pattern.

  • H-5: Expected to appear as a doublet in the range of δ 7.2-7.5 ppm, coupled with H-6.

• Methoxyethyl Group Protons: This side chain at position 2 consists of two methylene groups and a terminal methyl group.

  • -OCH2- (alpha to pyrimidine ring): These two protons are adjacent to the electron-withdrawing pyrimidine ring and will be shifted downfield. They are expected to appear as a triplet around δ 3.8-4.1 ppm, coupled with the adjacent methylene protons.

  • -CH2O- (beta to pyrimidine ring): These two protons are adjacent to the oxygen atom and will also be deshielded. Their signal is predicted as a triplet in the range of δ 3.5-3.8 ppm, coupled with the other methylene protons.[6]

  • -OCH3: The three protons of the methoxy group will appear as a sharp singlet, typically in the region of δ 3.3-3.5 ppm.[1]

• Hydroxymethyl Group Protons: This group at position 4 consists of a methylene group and a hydroxyl proton.

  • -CH2OH: The two protons of the methylene group are attached to the pyrimidine ring and adjacent to a hydroxyl group. They are expected to resonate as a singlet or a doublet (if coupled to the hydroxyl proton) around δ 4.6-4.9 ppm.

  • -OH: The hydroxyl proton signal is often broad and its chemical shift is highly dependent on concentration, temperature, and solvent. It can appear anywhere between δ 2.0-5.0 ppm and may not show clear coupling.

Visualizing the Proton Environments

The following diagram illustrates the distinct proton environments in (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol.

Caption: Molecular structure of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol with distinct proton environments labeled.

Comparative Analysis: The Impact of Substitution

To appreciate the spectral features of the target molecule, it is instructive to compare its predicted spectrum with that of the parent heterocycle, pyrimidine. The 1H NMR spectrum of pyrimidine in CDCl3 shows three signals: a singlet for H-2 at ~9.26 ppm, a doublet for H-4,6 at ~8.78 ppm, and a triplet for H-5 at ~7.36 ppm.[5]

The substitution pattern in (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol significantly alters this picture:

• Absence of H-2 and H-4 Signals: The substitution at positions 2 and 4 removes the corresponding protons, leading to the absence of their signals in the spectrum.

• Shift of H-5 and H-6: The electronic effects of the methoxyethyl and hydroxymethyl groups will influence the chemical shifts of the remaining ring protons, H-5 and H-6. The electron-donating nature of the hydroxymethyl group may cause a slight upfield shift of the adjacent H-5 proton compared to a simple alkyl-substituted pyrimidine.

• Introduction of Aliphatic Signals: The spectrum is further populated by the signals from the methoxyethyl and hydroxymethyl side chains, which appear in the more shielded upfield region of the spectrum.

This comparison underscores the power of 1H NMR in confirming not only the core structure but also the specific substitution pattern of a molecule.

Experimental Protocol for 1H NMR Spectrum Acquisition

For researchers seeking to experimentally verify the structure of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol, the following protocol outlines the standard procedure for acquiring a high-quality 1H NMR spectrum.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 5-10 mg of the synthesized (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry vial. The choice of solvent is critical and should be one in which the compound is fully soluble and which does not have signals that overlap with those of the analyte.[6][7]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), which is set to 0.00 ppm and serves as a reference point for the chemical shifts.[8]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity, which is crucial for obtaining sharp, well-resolved peaks.

  • Set the appropriate acquisition parameters, including the number of scans, pulse width, and relaxation delay. For a routine 1H NMR spectrum, 16 to 64 scans are typically sufficient.

  • Acquire the free induction decay (FID) signal.

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain signal into a frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

  • Integrate the peaks to determine the relative ratios of the different types of protons.

  • Analyze the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants to assign the signals to the specific protons in the molecule.

Workflow for Spectral Acquisition and Analysis

Caption: A streamlined workflow for acquiring and analyzing a 1H NMR spectrum.

Summary of Predicted 1H NMR Data

The following table summarizes the predicted 1H NMR data for (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-6 (pyrimidine)	8.5 - 8.8	Doublet (d)	1H
H-5 (pyrimidine)	7.2 - 7.5	Doublet (d)	1H
-CH2OH	4.6 - 4.9	Singlet (s) or Doublet (d)	2H
-OCH2- (alpha)	3.8 - 4.1	Triplet (t)	2H
-CH2O- (beta)	3.5 - 3.8	Triplet (t)	2H
-OCH3	3.3 - 3.5	Singlet (s)	3H
-OH	2.0 - 5.0	Broad Singlet (br s)	1H

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and experimental conditions.

Conclusion

The detailed analysis of the predicted 1H NMR spectrum of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol provides a valuable roadmap for researchers working with this and structurally related compounds. By understanding the expected spectral features and following a robust experimental protocol, scientists can confidently verify the identity and purity of their synthesized molecules, a critical step in the rigorous process of drug development. The comparative analysis with the parent pyrimidine structure further highlights the diagnostic power of 1H NMR in elucidating complex molecular architectures.

References

• AIP Publishing. (n.d.). Experimental and Optimized Studies of Some Pyrimidine Derivatives. Retrieved from [Link]

• ScienceDirect. (n.d.). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.). C3H8O CH3OCH2CH3 methoxyethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethyl methyl ether 1-H nmr explaining spin-spin coupling for line splitting. Retrieved from [Link]

• The Royal Society of Chemistry. (2021). Supporting Information. Retrieved from [Link]

• Canadian Journal of Chemistry. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.5: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• MDPI. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Retrieved from [Link]

• MDPI. (2021). Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H-and 19 F-NMR chemical shifts (δ/ppm), signal multiplicities and H-H coupling constants (J/Hz). Retrieved from [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. Retrieved from [Link]

• ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• Semantic Scholar. (n.d.). Microwave Synthesis of Amino-Pyrimidines - 1H NMR Spectrum. Retrieved from [Link]

• Oregon State University. (2022). 1H NMR Chemical Shift. Retrieved from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

• PubMed. (2005). Kilo-scale Synthesis Process for 2'-O-(2-methoxyethyl)-pyrimidine Derivatives. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 3. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 4. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Pyrimidine(289-95-2) 1H NMR spectrum [chemicalbook.com]
• 6. C3H8O CH3OCH2CH3 methoxyethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethyl methyl ether 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Technical Comparison Guide: 13C NMR Characterization of (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

The following guide provides an in-depth technical comparison of the 13C NMR chemical shifts for (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol , analyzing its spectral fingerprint against key structural alternatives (regioisomers and fragments).

This guide is structured to assist researchers in structural elucidation , impurity profiling , and regiochemical verification during drug development.[1]

Executive Summary & Molecule Profile[3]

• Product: (2-(2-Methoxyethyl)pyrimidin-4-yl)methanol

• CAS: 1344331-84-5

• Core Challenge: Distinguishing the target 2,4-disubstituted pyrimidine from its regioisomer, (4-(2-methoxyethyl)pyrimidin-2-yl)methanol, which often co-elutes during synthesis involving non-symmetric condensations.

• Methodology: This guide compares the Predicted Experimental Shifts of the product against its Regioisomer and the Unsubstituted Fragment to highlight diagnostic signals.

Comparative Data Analysis

The following data synthesizes experimental values from analogous pyrimidine fragments and calculated substituent chemical shifts (SCS).

Table 1: Chemical Shift Comparison (Product vs. Alternatives)

All values in ppm relative to TMS. Solvent: DMSO-d₆.[2][3]

Carbon Position	Product (Target)	Alternative A (Regioisomer)	Alternative B (Fragment)
Structure	2-(alkyl)-4-(CH₂OH)	2-(CH₂OH)-4-(alkyl)	4-(CH₂OH)-Pyrimidine
C2 (N-C=N)	167.5 ± 1.0 (Quaternary)	169.2 ± 1.0 (Quaternary)	158.4 (CH)
C4 (N-C=C)	169.8 ± 1.0 (Quaternary)	171.5 ± 1.0 (Quaternary)	169.5 (Quaternary)
C5 (CH)	118.5 ± 0.5	119.8 ± 0.5	118.2
C6 (CH)	156.8 ± 0.5	157.2 ± 0.5	157.5
CH₂-OH	63.5 (Attached to C4)	65.2 (Attached to C2)	63.2
Linker α-CH₂	38.2 (Attached to C2)	36.8 (Attached to C4)	N/A
Linker β-CH₂	70.5	70.2	N/A
Methoxy (-OCH₃)	58.2	58.2	N/A

Key Insight: The most diagnostic differentiator is the C2 carbon . In the Product, the alkyl substitution at C2 results in a shift near 167-168 ppm . In the Regioisomer, the hydroxymethyl group at C2 (flanked by two nitrogens) typically pushes the shift further downfield to ~169-170 ppm due to the electronegative oxygen beta-effect combined with the ring current.

Table 2: Solvent Induced Shifts (Product)

Solvent choice critically affects resolution of the hydroxyl proton and adjacent carbons.

Signal	DMSO-d₆ (Recommended)	CDCl₃	Impact Analysis
-CH₂OH (Carbon)	63.5 ppm	62.8 ppm	Minimal shift, but DMSO allows observation of OH coupling in ¹H NMR.
C2 (Ring)	167.5 ppm	166.8 ppm	Aromatic solvent effects are negligible for assignment but critical for solubility.
-OCH₃	58.2 ppm	58.8 ppm	Standard methoxy range; consistent across solvents.

Technical Analysis & Causality

Substituent Effects (SCS)

• C2-Positioning (The "Alpha" Effect): The 2-methoxyethyl group exerts a deshielding effect on the ipso carbon (C2). Compared to the unsubstituted fragment (C2 at 158.4 ppm), the alkyl attachment shifts C2 by approximately +9 ppm.[1]

• C4-Methanol Group: The hydroxymethyl group at C4 deshields the ipso carbon (C4) significantly. However, because C4 is already deshielded by the adjacent nitrogen, the shift is less dramatic than at C2.[1]

• Shielding of C5: The C5 position is ortho to the C4-substituent. Electron donation from the substituent (hyperconjugation) typically shields C5, keeping it in the 118-120 ppm range, distinct from the highly deshielded C2/C4/C6.[1]

The Regiochemistry Problem

In synthesis, the condensation of an amidine (providing the C2 fragment) and a keto-aldehyde (providing C4/C5/C6) usually directs regioselectivity. However, if using a symmetrical precursor or ambiguous condensation conditions, you may generate the C2-methanol isomer.[1]

• Self-Validation: You cannot rely on 1D ¹³C NMR alone because the shifts are too close. You must use the HMBC protocol defined below.

Experimental Protocol: Regiochemical Verification

This protocol ensures the "Product" is the 2-alkyl-4-methanol isomer and not the reverse.

Step 1: Sample Preparation

• Solvent: Dissolve 10-15 mg of sample in 0.6 mL DMSO-d₆ .

  • Why? DMSO minimizes exchange of the -OH proton, allowing detection of the triplet coupling in ¹H NMR (approx 5.2 ppm), which confirms the alcohol is primary.

• Reference: Calibrate DMSO-d₆ septet center to 39.52 ppm .

Step 2: 1D Acquisition

• Acquire ¹H NMR (16 scans) and ¹³C{¹H} NMR (512 scans).

• Checkpoint: Verify presence of three aromatic/heteroaromatic carbons (C2, C4, C6) and one upfield aromatic carbon (C5).[1] If four high-field carbons appear, the ring is saturated (impurity).

Step 3: 2D HSQC (Heteronuclear Single Quantum Coherence)

• Objective: Assign protons to carbons directly.

• Expectation:

  • The proton at ~8.6 ppm (H6) should correlate to the carbon at ~157 ppm (C6).

  • The proton at ~7.3 ppm (H5) should correlate to the carbon at ~118 ppm (C5).

  • Note: C2 and C4 are quaternary and will not appear in HSQC.

Step 4: 2D HMBC (Heteronuclear Multiple Bond Correlation) - THE DECIDER

• Objective: Link the side chains to the specific ring positions.

• Critical Correlations:

  • Methanol Link: Look for the -CH₂OH protons (~4.5 ppm).

    • Product (Correct): Strong 3-bond correlation to C5 (118 ppm) and C6 (157 ppm).[4]

    • Alternative (Incorrect): If -CH₂OH is at C2, it will correlate to equivalent ring carbons (C4/C6) or show no correlation to C5.

  • Alkyl Link: Look for the α-CH₂ protons of the methoxyethyl group (~2.9 ppm).

    • Product (Correct): Correlation to the quaternary C2 (~167.5 ppm).

    • Alternative (Incorrect): Correlation to C5 would imply the chain is at C4.

Visualization: Structural Verification Workflow

Caption: Logic flow for distinguishing the target molecule from its regioisomer using HMBC correlations.

References

• Cayman Chemical. Pyrimidin-4-yl-Methanol Product Data. (Provides base spectral data for the unsubstituted fragment).

• Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1][4][5] J. Org.[1][3] Chem. 1997, 62, 21, 7512–7515.[1] (Standard reference for solvent calibration).

• Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data.[1] Springer, 2009.[1] (Source for substituent chemical shift additivity rules).

• BenchChem. NMR Peak Assignment for Substituted Pyrimidines. (Methodology for distinguishing 2,4-isomers).

• PubChem. Compound Summary: (2-Methoxypyrimidin-4-yl)methanol. (Analog comparison data).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. kgroup.du.edu [kgroup.du.edu]